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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347

In-Depth Technical Guide: Safety and Handling
of Ornidazole-d5

This guide provides comprehensive safety data and handling precautions for Ornidazole-d5,
intended for researchers, scientists, and professionals in drug development. Ornidazole-d5 is
a deuterated analog of Ornidazole, an antimicrobial agent. It is primarily utilized as an internal
standard in analytical chemistry for the quantification of Ornidazole in biological matrices.

Section 1: Chemical and Physical Properties

Ornidazole-d5 shares similar chemical and physical properties with its non-deuterated
counterpart, Ornidazole. The primary difference lies in its molecular weight due to the presence

of five deuterium atoms.

Table 1: Physical and Chemical Properties of Ornidazole-d5 and Ornidazole
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Property Ornidazole-d5 Ornidazole Source
Molecular Formula C7HsDsCIN3Os C7H10CIN303 [1112]
Molecular Weight 224.66 g/mol 224.65 g/mol [2][3]
CAS Number 2747915-64-4 16773-42-5 [1114]
White to light yellow White to light yellow
Appearance , _ [5]
solid solid
Melting Point Not available 84 -86 °C [5]
- Soluble in DMSO and )
Solubility Soluble in water [1][5]
Methanol
) >99% deuterated .
Purity Not applicable [1]
forms (d1-d5)
- Stable for at least 2 Stable under normal
Stability [1][5]

years

conditions

Section 2: Safety and Hazard Information

The safety and hazard information for Ornidazole-d5 is largely extrapolated from the data

available for Ornidazole. Users should handle this compound with the same precautions as its

non-deuterated form.

Table 2: Toxicological Data for Ornidazole

Toxicity Metric Value Species Source
Acute Oral LD50 1780 mg/kg Rat [5][6]
Intraperitoneal LD50 1120 mg/kg Mouse [4]
Hazard Statements:
e H302: Harmful if swallowed[4]
Precautionary Statements:
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e P264: Wash hands and any exposed skin thoroughly after handling.[4][7]
e P270: Do not eat, drink or smoke when using this product.[4][7]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P330: Rinse mouth.[4]
o P501: Dispose of contents/container in accordance with local regulations.[4]

Section 3: Handling and Personal Protection

Proper handling and the use of personal protective equipment are crucial to minimize exposure
and ensure safety in a laboratory setting.

Table 3: Exposure Controls and Personal Protection
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Control Parameter

Recommendation

Source

Engineering Controls

Ensure adequate ventilation.

Use in a well-ventilated area.

[5]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[7]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Long-sleeved

clothing is recommended.

[5107]

Respiratory Protection

Not required under normal use
conditions. For large-scale or
emergency use, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator may be necessary.

[5]

General Hygiene

Handle in accordance with
good industrial hygiene and
safety practice. Wash hands
before breaks and at the end

of work.

[5]17]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Spill Response: In case of a spill, avoid dust formation.[5] Sweep up and shovel the material

into a suitable container for disposal.[7] Ensure adequate ventilation and wear appropriate

personal protective equipment.[5]

Section 4: Experimental Protocols

Ornidazole-d5 is commonly used as an internal standard in chromatographic assays for the

quantification of Ornidazole. The following is a generalized experimental workflow.
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Figure 1: General Experimental Workflow for Ornidazole Quantification using Ornidazole-d5

Click to download full resolution via product page
Caption: Figure 1: General Experimental Workflow.
Methodology:

o Sample Preparation: The biological matrix (e.g., plasma, serum, urine) is prepared, which
may involve thawing, vortexing, and centrifugation to remove particulates.

 Internal Standard Spiking: A known concentration of Ornidazole-d5 solution is added to the
prepared biological samples, as well as to the calibration standards and quality control
samples.

» Extraction: The analyte (Ornidazole) and the internal standard (Ornidazole-d5) are extracted
from the biological matrix. Common techniques include solid-phase extraction (SPE) or
liquid-liquid extraction (LLE) to remove proteins and other interfering substances.
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o LC-MS/MS Analysis: The extracted sample is injected into a liquid chromatography-tandem
mass spectrometry (LC-MS/MS) system. The compounds are separated
chromatographically, and then detected and quantified by the mass spectrometer based on
their specific mass-to-charge ratios and fragmentation patterns.

o Data Processing: The peak area ratio of Ornidazole to Ornidazole-d5 is calculated. This
ratio is then used to determine the concentration of Ornidazole in the unknown samples by
plotting a calibration curve from the standards.

Section 5: Mechanism of Action

Ornidazole, like other 5-nitroimidazole derivatives, exerts its antimicrobial effect through a
mechanism involving the reduction of its nitro group within anaerobic organisms.[8] This
process leads to the formation of reactive intermediates that damage microbial DNA and other
macromolecules, ultimately causing cell death.
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Figure 2: Simplified Mechanism of Action of Ornidazole
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Caption: Figure 2: Simplified Mechanism of Action.
Section 6: Stability and Reactivity
e Chemical Stability: Ornidazole is stable under normal conditions.[5]

* Reactivity: No hazardous reactions are known under normal processing.[5]
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» Conditions to Avoid: Incompatible products and excess heat.[5]

e Incompatible Materials: None known.[5]

e Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide
(CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride.[5]

This technical guide provides a summary of the available safety data and handling precautions
for Ornidazole-d5. It is essential to consult the most current and comprehensive Safety Data
Sheet from the supplier before handling this compound and to always follow good laboratory
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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